Cas no 1690465-51-0 (3-cyclopentylpropanethioamide)

3-cyclopentylpropanethioamide structure
3-cyclopentylpropanethioamide structure
Product Name:3-cyclopentylpropanethioamide
CAS No:1690465-51-0
MF:C8H15NS
MW:157.27640080452
CID:6064849
PubChem ID:19877849
Update Time:2024-01-12

3-cyclopentylpropanethioamide Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopentylpropanethioamide
    • EN300-1853959
    • 1690465-51-0
    • SCHEMBL9629627
    • Inchi: 1S/C8H15NS/c9-8(10)6-5-7-3-1-2-4-7/h7H,1-6H2,(H2,9,10)
    • InChI Key: VTYPVJYMLCPWME-UHFFFAOYSA-N
    • SMILES: S=C(CCC1CCCC1)N

Computed Properties

  • Exact Mass: 157.09252066g/mol
  • Monoisotopic Mass: 157.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.1Ų

3-cyclopentylpropanethioamide Pricemore >>

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